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Compound of Interest

Compound Name: 2-Amino-3,3-dimethylbutanoic acid

Cat. No.: B3425803 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 2-Amino-3,3-dimethylbutanoic acid are paramount for

ensuring laboratory safety and environmental compliance. This guide provides essential, step-

by-step procedures for the safe disposal of this compound, grounded in information from safety

data sheets (SDS).

Chemical and Physical Properties
A summary of the key quantitative data for 2-Amino-3,3-dimethylbutanoic acid is presented

below.

Property Value

CAS Number 20859-02-3

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.18 g/mol

Hazard Identification and Safety Precautions
2-Amino-3,3-dimethylbutanoic acid is classified with the following hazards[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]
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Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

Before handling, it is crucial to wear appropriate personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection.[1] Work should be conducted in a

well-ventilated area or outdoors.[1]

Disposal Protocol
The primary directive for the disposal of 2-Amino-3,3-dimethylbutanoic acid is to adhere to

local, state, and federal regulations.[2][3] The following steps provide a general operational

workflow for its safe disposal.

Step 1: Personal Protective Equipment (PPE) Confirmation Before beginning the disposal

process, ensure you are wearing the appropriate PPE:

Safety goggles or face shield

Chemical-resistant gloves

Lab coat or protective clothing

Step 2: Waste Collection

Collect waste 2-Amino-3,3-dimethylbutanoic acid in its original container or a clearly

labeled, suitable, and closed container.[2][4]

Do not mix with other waste materials.[2]

Handle uncleaned containers as you would the product itself.[2]

Step 3: Accidental Spill and Release Measures In the event of a spill:

Evacuate personnel to a safe area.[4]
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Ensure adequate ventilation.[4]

Avoid breathing dust or vapors.[4]

Use personal protective equipment during cleanup.[4]

For solid spills, sweep up and shovel the material. Avoid creating dust.[4]

For liquid spills, absorb with an inert material (e.g., sand, dry earth).

Collect the spilled material into a suitable, closed container for disposal.[4]

Step 4: Final Disposal

The recommended method of disposal is through a licensed professional waste disposal

service.

In some cases, incineration in a chemical incinerator equipped with an afterburner and

scrubber may be a suitable option.[3]

Always consult with your institution's environmental health and safety (EHS) department to

ensure compliance with all applicable regulations.

Disposal Workflow
The logical flow for the proper disposal of 2-Amino-3,3-dimethylbutanoic acid is illustrated in

the diagram below.
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Start: Need to Dispose of
2-Amino-3,3-dimethylbutanoic acid

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste in a
Labeled, Sealed Container

Is this a spill cleanup?

Follow Spill Cleanup Protocol:
- Ventilate Area
- Contain Spill

- Collect Material

Yes

Step 3: Consult Institutional
EHS Guidelines & Local Regulations

No

Step 4: Transfer to a Licensed
Waste Disposal Service

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Amino-3,3-dimethylbutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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